10.1039/B814585G | Chlorochromate ion as a catalyst for the photodegradation of chloroform by visible light

Chlorochromate ion as a catalyst for the photodegradation of chloroform by visible light

Photochemical & Photobiological Sciences Pub Date: 2008-09-19 DOI: 10.1039/B814585G

Abstract

Exposure of solutions of tetrabutylammonium chlorochromate in chloroform to UV or blue light causes decomposition of the chloroform and the buildup of HCl and peroxides in solution. The CrO₃Cl⁻ is converted during irradiation to CrO₂Cl₂, which forms a suspension in the chloroform, and then to CrOCl₄⁻. CrO₂Cl₂ does not by itself catalyze photodecomposition. The initial rate of HCl formation shows an apparently linear dependence on the incident light intensity and on the fraction of light absorbed by chlorochromate, but different values for the apparent quantum yield at 435 nm with high and low concentrations imply a nonlinear contribution to the rate. It is proposed that, at least initially, a cycle involving photoreduction of a Cr(VI) species and thermal reoxidation of Cr(V) by CCl₃OOH produces radicals that initiate further decomposition.

Share View Original Text

Recommended Literature

[1] Centimetre scale assembly of vertically aligned and close packed semiconductor nanorods from solution† S. AhmedChem. Commun., 2009, 6421-6423 10.1039/B914478A
[2] British Standards Institution Analyst, 1946,71, 541-541 10.1039/AN9467100541
[3] Boosting the branching ratio at 900 nm in Nd3+ doped germanophosphate glasses by crystal field strength and structural engineering for efficient blue fiber lasers Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying PengJ. Mater. Chem. C, 2019,7, 11824-11833 10.1039/C9TC04371C
[4] Bright type-II photoluminescence from Mn-doped CdS/ZnSe/ZnS quantum dots with Mn2+ ions as exciton couplers† Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu ZhangNanoscale, 2017,9, 18281-18289 10.1039/C7NR05670B
[5] Bacteriological, physiological, etc. Analyst, 1912,37, 24-28 10.1039/AN9123700024
[6] C(sp3)–C(sp2) cross-coupling of alkylsilicates with borylated aryl bromides – an iterative platform to alkylated aryl- and heteroaryl boronates† Brandon A. Vara,Matthieu Jouffroy,Gary A. MolanderChem. Sci., 2017,8, 530-535 10.1039/C6SC03236B
[7] Bonds or not bonds? Pancake bonding in 1,2,3,5-dithiadiazolyl and 1,2,3,5-diselenadiazolyl radical dimers and their derivatives† Yong-Hui Tian,Miklos KerteszPhys. Chem. Chem. Phys., 2012,14, 10713-10725 10.1039/C2CP41018D
[8] Boosting electrocatalytic oxygen evolution over Prussian blue analog/transition metal dichalcogenide nanoboxes by photo-induced electron transfer† Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou DuJ. Mater. Chem. A, 2019,7, 26905-26910 10.1039/C9TA09310A
[9] Boosting the hydrogen evolution reaction activity of Ru in alkaline and neutral media by accelerating water dissociation† Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong QinRSC Adv., 2021,11, 6107-6113 10.1039/D0RA09515J
[10] Characterization of maleimide dimers in photo-cross-linked copolyimide films† Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl KleinermannsPhys. Chem. Chem. Phys., 2012,14, 4538-4547 10.1039/C2CP23355J

Chlorochromate ion as a catalyst for the photodegradation of chloroform by visible light

Abstract

Recommended Literature

Journal Name：Photochemical & Photobiological Sciences

research_products